Cas no 95577-54-1 (Benzene,1-ethynyl-3,5-dinitro-)

• Product Name: Benzene,1-ethynyl-3,5-dinitro-
• CAS No: 95577-54-1
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• CID: 799600
• PubChem ID: 12158789
• Update Time: 2025-04-19

Benzene,1-ethynyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-3,5-dinitro-
• 1-ethynyl-3,5-dinitrobenzene
• 3,5-DINITROPHENYLACETYLENE
• N661
• SCHEMBL5494054
• AKOS006278586
• DTXSID00478841
• FT-0691042
• 95577-54-1

• Inchi： 1S/C8H4N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h1,3-5H
• InChI Key： QXWAGROOHKRYKC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#C)C=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.01700
• Monoisotopic Mass: 192.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 2.53070